Cas no 2411635-32-8 (Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro-)

• Product Name: Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro-
• CAS No: 2411635-32-8
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD32201589
• CID: 4782030
• Update Time: 2025-11-02

Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro-

• MDL： MFCD32201589
• Inchi： 1S/C8H6ClN3O2/c1-5-3-11-4-6(9)2-7(12(13)14)8(11)10-5/h2-4H,1H3
• InChI Key： WVSWXLUSINFFFN-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1C=C(Cl)C=C2[N+]([O-])=O

Additional information on Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro-

Comprehensive Overview of Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro- (CAS No. 2411635-32-8)

Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro- (CAS No. 2411635-32-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted imidazopyridine derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles that exhibit diverse biological activities. The presence of a chloro group at the 6-position, a methyl group at the 2-position, and a nitro group at the 8-position enhances its reactivity and functionality. These modifications make 6-chloro-2-methyl-8-nitro-imidazo[1,2-a]pyridine a versatile building block for designing novel compounds with potential therapeutic benefits.

Recent studies highlight the growing interest in imidazo[1,2-a]pyridine derivatives due to their pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The nitro group in this compound plays a crucial role in its electronic properties, influencing its binding affinity to biological targets. As a result, CAS 2411635-32-8 is frequently utilized in medicinal chemistry for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro- is also explored in material science. Its conjugated system and electron-withdrawing nitro group make it a candidate for developing organic semiconductors and fluorescent probes. Researchers are investigating its potential in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 6-chloro-2-methyl-8-nitro-imidazo[1,2-a]pyridine typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalytic methods are employed to improve yield and purity. These innovations align with the current trend toward sustainable and efficient chemical processes, a hot topic in the scientific community.

Market demand for imidazo[1,2-a]pyridine-based compounds is rising, driven by their applications in drug development and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering CAS 2411635-32-8 to meet the needs of research institutions and pharmaceutical firms. This trend reflects the broader shift toward personalized medicine and targeted therapies.

For researchers working with Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro-, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings.

In summary, Imidazo[1,2-a]pyridine, 6-chloro-2-methyl-8-nitro- (CAS No. 2411635-32-8) is a promising compound with wide-ranging applications in pharmaceuticals and material science. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific advancements continue, the relevance of this nitro-substituted imidazopyridine is expected to grow, solidifying its place in modern chemistry.